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Compound of Interest

Compound Name: Nppb

Cat. No.: B1680010

Essential Safety and Handling of NPPB

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of all laboratory chemicals is paramount. This guide provides essential, immediate
safety and logistical information for the handling of NPPB (5-nitro-2-[(3-phenylpropyl)amino]-
benzoic acid), including personal protective equipment (PPE) recommendations, operational
procedures, and disposal plans.

Chemical and Physical Properties of NPPB

A summary of the key quantitative data for NPPB is provided in the table below for easy
reference.
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Property Value

CAS Number 107254-86-4
Molecular Formula C16H16N204
Molecular Weight 300.31 g/mol

Melting Point 178-179°C

Boiling Point 523.5°C at 760 mmHg
Density 1.323 g/cm3

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

While NPPB is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), it is crucial to follow standard laboratory safety protocols as the chemical,
physical, and toxicological properties have not been exhaustively investigated.[1] The following
personal protective equipment is recommended to minimize exposure:

» Eye Protection: Wear safety glasses with side shields or goggles.

» Hand Protection: Use impermeable and resistant gloves. Given that no specific glove
material recommendation is available, nitrile gloves are a common and appropriate choice
for general chemical handling.

» Respiratory Protection: For operations that may generate dust or aerosols, a type N95 (US)
or type P1 (EN143) respirator filter is recommended.

o Body Protection: A standard laboratory coat should be worn to protect street clothing.

Operational Plan for Safe Handling

Adherence to a strict operational protocol is vital for ensuring safety and preventing
contamination.

1. Preparation and Engineering Controls:
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» Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powdered form or preparing solutions.

e Ensure that an eyewash station and safety shower are readily accessible.

» Before starting, confirm that all necessary PPE is available and in good condition.

2. Handling and Experimental Procedure:

e Avoid direct contact with the skin and eyes.

e Minimize the creation of dust when handling the solid form.

» When preparing solutions, add the solid NPPB to the solvent slowly to avoid splashing.
o Keep containers of NPPB tightly closed when not in use.

3. Storage:

o Store NPPB in a cool, dry, and well-ventilated area.[2]
e The recommended storage temperature is between 2-8°C.
o Keep it away from incompatible materials.

Disposal Plan

Proper disposal of NPPB and any contaminated materials is essential to prevent environmental
contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing NPPB, including unused material, contaminated labware, and
disposable PPE, in a designated and clearly labeled hazardous waste container.

e Disposal Method:

o Dispose of chemical waste in accordance with all applicable federal, state, and local
regulations. Contact your institution's environmental health and safety (EHS) department
for specific guidance on chemical waste disposal procedures.

o Do not dispose of NPPB down the drain or in the general trash.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3450426.htm
https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.benchchem.com/product/b1680010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Visual Workflow for Safe Handling and Disposal of
NPPB

The following diagram illustrates the logical steps for the safe handling and disposal of NPPB
in a laboratory setting.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. NPPB | Chloride channel | TargetMol [targetmol.com]
e 2. NPPB | 107254-86-4 [chemicalbook.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Nppb].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680010#personal-protective-equipment-for-
handling-nppb]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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